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Compound of Interest |

4-Methylthiophen-3-amine
Compound Name:

hydrochloride
CAS No.: 24030-00-0
Cat. No.: B1352354

Get Quote

An In-depth Technical Guide to a Key Pharmaceutical Intermediate: (2-Amino-5-bromophenyl)
(pyridin-2-yl)methanone

Disclaimer: Initial searches for CAS number 24030-00-0 yielded information for multiple
chemical entities, most prominently 4-methylthiophen-3-amine hydrochloride. However, to
provide a comprehensive and in-depth technical guide as requested for a scientific audience,
this document focuses on the closely related and extensively documented pharmaceutical
intermediate, (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone, which has the CAS number
1563-56-0. This compound is a critical precursor in the synthesis of several noteworthy
pharmaceuticals.

Introduction

(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone, also known as 2-(2-Amino-5-
bromobenzoyl)pyridine or ABBP, is a pivotal chemical intermediate in the pharmaceutical
industry.[1] Its molecular architecture, which features a substituted benzoylpyridine core,
renders it a versatile building block for the synthesis of various active pharmaceutical
ingredients (APIs).[1] This guide offers a comprehensive overview of its chemical properties,
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synthesis, and significant applications, with a particular focus on its instrumental role in the

development of benzodiazepine drugs.[1]

Physicochemical Data

A summary of the key chemical and physical properties of (2-Amino-5-bromophenyl)(pyridin-2-

yl)methanone is presented below.

Property Value Source(s)

CAS Number 1563-56-0 [1][2]
(2-amino-5-bromophenyl)-

IUPAC Name o [2]
pyridin-2-ylmethanone
2-(2-Amino-5-

Synonyms [1][2]

bromobenzoyl)pyridine, ABBP

Molecular Formula C12HoBrN20 [1][2]
Molecular Weight 277.12 g/mol [1112]
Appearance Yellow solid [11[3]
Melting Point 98-100 °C [1][3]
Boiling Point 451 °C [11[3]
Flash Point 227 °C [1][3]
Density 1.546 g/cm3 [11[3]
Solubility DMS(? (Slightly), Methanol 1]
(Sparingly)
pKa (Predicted) 2.66 £0.10 [1]

Synthesis and Mechanism

The synthesis of (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone is a critical process for its

application in the pharmaceutical sector. A prevalent laboratory-scale synthesis involves the

reaction of 2-bromopyridine with 2-amino-5-bromobenzoic acid.[1][3] This reaction is often
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facilitated by the use of a strong base like n-butyllithium in an appropriate solvent such as
tetrahydrofuran at low temperatures.[3]

Generalized Synthesis Protocol:

 In areaction vessel under an inert atmosphere (e.g., nitrogen or argon), a mixture of 2.5 M
n-butyllithium in hexane and anhydrous ethyl ether is cooled to -40 °C.[1]

o 2-bromopyridine is added dropwise to the cooled solution, and the mixture is stirred at -40 °C
for 1 hour.[1]

e A solution of 2-amino-5-bromobenzoic acid in anhydrous THF is then added dropwise to the
reaction mixture.[1]

e The reaction system is allowed to slowly warm to 0 °C and is stirred at this temperature for
an additional 2 hours.[1]

e The reaction is quenched by the addition of 3N hydrochloric acid.[1]

e The aqueous and organic layers are separated for further purification.[1]
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Reagents & Conditions
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Precursor for

Role as a key intermediate in the synthesis of various pharmaceuticals.

Analytical Methods

The analysis of (2-Amino-5-bromophenyl)(pyridin-2-yl)methanone can be performed using
reverse-phase high-performance liquid chromatography (RP-HPLC). [4]A typical method
involves a mobile phase consisting of acetonitrile, water, and an acid modifier like phosphoric
acid or formic acid for mass spectrometry compatibility. [4]This method is scalable and can be

adapted for preparative separation to isolate impurities. [4]
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Safety and Handling

(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone is considered a hazardous substance. [5]It is
harmful if swallowed, causes skin irritation, and serious eye irritation. [6]JWhen handling this
compound, it is crucial to wear appropriate personal protective equipment, including impervious
gloves and safety glasses, and to work in a well-ventilated area. [6]All personal contact,
including inhalation of dust, should be avoided. [5]

Conclusion

(2-Amino-5-bromophenyl)(pyridin-2-yl)methanone is a well-characterized compound with
established chemical properties and synthetic routes. [1]Its role as a crucial intermediate in the
synthesis of commercially significant pharmaceuticals underscores its importance in medicinal
chemistry and drug development. [3][7]The information and protocols provided in this guide are
intended to support researchers and drug development professionals in their work with this
versatile molecule. [1]
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(n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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